Cas no 388623-23-2 (Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-)

• Product Name: Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
• CAS No: 388623-23-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 298914
• PubChem ID: 3765616
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
• Cyclopropanecarboxylic acid, 3-(cyanomethyl)-2,2-dimethyl- (9CI)
• 3-(cyanomethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 388623-23-2
• DTXSID00396112

• Inchi： 1S/C8H11NO2/c1-8(2)5(3-4-9)6(8)7(10)11/h5-6H,3H2,1-2H3,(H,10,11)
• InChI Key： GJFKJJHIMUUNAV-UHFFFAOYSA-N
• SMILES： OC(C1C(CC#N)C1(C)C)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09